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Compound of Interest

Compound Name: Heptadecanal

Cat. No.: B146464 Get Quote

Heptadecanal: A Comprehensive
Physicochemical Profile
For Researchers, Scientists, and Drug Development Professionals

Heptadecanal, a saturated long-chain fatty aldehyde, presents a unique profile of chemical

and physical characteristics relevant to various fields, including flavor and fragrance science,

organic synthesis, and biochemical research. This technical guide provides an in-depth

summary of its physicochemical properties, offering a valuable resource for professionals in

research and development.

Core Physicochemical Properties
Heptadecanal is a white to off-white solid at room temperature, characterized by its long alkyl

chain which dictates many of its physical properties.[1][2][3] A comprehensive summary of its

key quantitative data is presented below.
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Property Value Source(s)

Molecular Formula C₁₇H₃₄O [1][2][4][5][6][7][8][9]

Molecular Weight 254.45 g/mol [1][2][4][5][6][7][8][9]

Melting Point 34 - 39 °C [1][2][9][10][11]

36 °C [4][5][6][12][13][14]

Boiling Point
309 - 310 °C (estimated) at

760 mmHg
[4][6][12][13]

317 - 319 °C [1][11]

318 °C (literature) [2][7][9][10]

Density 0.8233 g/cm³ (estimate) [2][9][10]

Vapor Pressure
0.001 mmHg at 25 °C

(estimated)
[4][12][13]

Water Solubility
0.01584 mg/L at 25 °C

(estimated)
[4][12][13]

Insoluble [4]

Solubility in other solvents

Soluble in alcohol.[4][12][13]

Slightly soluble in acetonitrile

and chloroform.[2][3][9][10]

logP (o/w) 7.537 (estimated) [4][9][12][13]

CAS Number 629-90-3 [1][2][3][4][5][6][7][8][9][14]

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of

Heptadecanal are not extensively available in the public domain. Standard analytical methods

would be employed for their characterization. These would include:

Melting Point: Determined using a capillary melting point apparatus or by Differential

Scanning Calorimetry (DSC) for higher precision.
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Boiling Point: Measured using distillation methods under controlled pressure, such as

vacuum distillation for high-boiling-point compounds to prevent decomposition.

Density: Can be determined using a pycnometer or a digital density meter.

Solubility: Assessed by standard methods of dissolution in various solvents, potentially

quantified by techniques like High-Performance Liquid Chromatography (HPLC).

Purity Assay: Typically determined by Gas Chromatography (GC) coupled with a Flame

Ionization Detector (FID) or Mass Spectrometry (MS).[1]

Logical Relationships and Applications of
Heptadecanal
While specific signaling pathways involving Heptadecanal are not well-documented in publicly

available literature, its primary roles and applications can be summarized. Heptadecanal's long

carbon chain and aldehyde functional group are key to its utility.
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Figure 1: Key Characteristics and Applications of Heptadecanal
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Caption: Key Characteristics and Applications of Heptadecanal

Conclusion
Heptadecanal is a long-chain aldehyde with well-defined physicochemical properties that

make it a valuable compound in several industrial and research settings. Its high molecular

weight and long carbon chain result in a low vapor pressure and poor water solubility,

characteristic of fatty aldehydes. While detailed experimental protocols and specific biological

signaling pathways are not extensively documented in readily available literature, its utility as a

fragrance component, a precursor in organic synthesis, and a standard in lipid research is

evident. Further research into its biological activities could unveil novel applications in drug

development and other life sciences.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b146464?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/38997
https://www.chembk.com/en/chem/Heptadecanal
https://wap.guidechem.com/encyclopedia/heptadecanal-dic323634.html
https://www.thegoodscentscompany.com/data/rw1419401.html
https://pubchem.ncbi.nlm.nih.gov/compound/Heptadecanal
https://www.hmdb.ca/metabolites/HMDB0031039
https://www.hmdb.ca/metabolites/HMDB0031039
https://labsolu.ca/product/heptadecanal/
https://www.chemwhat.com/heptadecanal-cas-629-90-3/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2903723
https://m.chemicalbook.com/ProductChemicalPropertiesCB2903723_EN.htm
https://www.chemimpex.com/fr/products/38997
https://flavscents.com/library/material/225846e3c74/a
http://www.perflavory.com/docs/doc1419401.html
https://www.stenutz.eu/chem/solv6%20(2).php?name=heptadecanal
https://www.benchchem.com/product/b146464#what-are-the-physicochemical-properties-of-heptadecanal
https://www.benchchem.com/product/b146464#what-are-the-physicochemical-properties-of-heptadecanal
https://www.benchchem.com/product/b146464#what-are-the-physicochemical-properties-of-heptadecanal
https://www.benchchem.com/product/b146464#what-are-the-physicochemical-properties-of-heptadecanal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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